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For Researchers, Scientists, and Drug Development Professionals

Introduction

S-sulfohomocysteine is a sulfur-containing amino acid derivative that has garnered significant
interest in the scientific community due to its involvement in various metabolic pathways and its
potential role as a biomarker in certain inborn errors of metabolism. This technical guide
provides an in-depth overview of the core biochemical properties, chemical structure, and
relevant experimental methodologies for the study of S-sulfohomocysteine. The information
presented herein is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and related fields.

Chemical Structure and Properties

S-sulfohomocysteine is structurally analogous to homocysteine, with the key difference being
the presence of a sulfo group (-SO3H) attached to the sulfur atom. This modification
significantly alters its biochemical properties.

Chemical Structure:

While a dedicated PubChem entry for S-sulfohomocysteine with a 2D structure image is not
readily available, its structure can be inferred from its name and the structure of its close
analog, S-sulfocysteine. It consists of a homocysteine backbone with a sulfonic acid group
attached to the sulfur atom.
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To aid in visualization and computational modeling, the structure of S-sulffohomocysteine can
be represented in simplified molecular-input line-entry system (SMILES) format. Based on the
structure of homocysteine, the SMILES representation for S-sulfohomocysteine would be
C(CS(=0)(=0)O)C(C(=O)O)N.

Quantitative Biochemical Properties

A comprehensive summary of the quantitative biochemical properties of S-sulfohomocysteine
and related compounds is provided in the table below. Data for S-sulfohomocysteine is
extrapolated based on its constituent parts due to the limited availability of direct experimental
values in public databases.

S- S- S-
Property Sulfohomocysteine Adenosylhomocyst Adenosylhomocyst
(Predicted) eine eine sulfoxide
Molecular Formula C4H9NO5S2 C14H20N6059[1] C14H20N606S[2]
Molecular Weight 215.25 g/mol 384.41 g/mol [1] 400.41 g/mol [2]

High (predicted due to .
o i Not explicitly stated,
Water Solubility polar sulfo and amino 1 mg/mL[3] _
. but likely soluble
acid groups)

XLogP3 Not available -3.5[1] -5.12]
Hydrogen Bond Donor
4[1] 5[2]
Count
Hydrogen Bond
6 11[1] 12[2]

Acceptor Count

Biological Significance and Signaling Pathways

S-sulfohomocysteine is primarily recognized for its role in conditions of sulfite overload, such
as in sulfite oxidase deficiency, a rare inherited metabolic disorder.[4] In this condition, the
accumulation of sulfite leads to its reaction with homocysteine to form S-sulffohomocysteine.

Inhibition of y-Glutamylcysteine Synthetase
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S-sulfohomocysteine, along with its analogue S-sulfocysteine, acts as a potent inactivator of
y-glutamylcysteine synthetase (GCS), the rate-limiting enzyme in glutathione synthesis.[4] This
inhibition is thought to occur because S-sulfohomocysteine acts as a transition-state analog
of y-glutamyl phosphate, a key intermediate in the reaction catalyzed by GCS.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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